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Compound of Interest

Compound Name: Zapotin

Cat. No.: B192691 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of zapotin, a key polymethoxyflavone

isolated from Casimiroa edulis (White Sapote). It details the composition of C. edulis extracts,

the physicochemical properties of zapotin, its significant anticancer activities, and the signaling

pathways it modulates. This document includes structured data tables, detailed experimental

protocols for key assays, and visualizations of cellular mechanisms to support further research

and development.

Composition of Casimiroa edulis Extracts
Casimiroa edulis, particularly its non-edible parts such as the seed kernel and fruit peel, is a

rich source of various bioactive secondary metabolites. The composition varies depending on

the part of the plant and the extraction solvent used. Methanolic extracts, in particular, show a

high concentration of phenolics and flavonoids.[1][2]

Quantitative Composition of Methanolic Extracts
Successive extraction with n-hexane followed by methanol is a common method to profile the

lipophilic and hydrophilic compounds.[1] The total phenolic, flavonoid, and tannin contents are

significantly higher in the seed kernel (SK) compared to the fruit peel (FP).[1][3]
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Table 1: Total Phenolic, Flavonoid, and Tannin Content in Methanolic Extracts of C. edulis.[1][3]

Component Fruit Peel (mg/g DW) Seed Kernel (mg/g DW)

Total Phenolics 37.5 ± 1.5 53.5 ± 1.5

Total Flavonoids 10.79 ± 0.66 14.44 ± 0.32

Total Tannins 22.28 ± 0.23 53.73 ± 3.58

Major Phenolic and Flavonoid Compounds
High-Performance Liquid Chromatography (HPLC) analysis has identified numerous specific

phenolic and flavonoid compounds in the methanolic extracts of C. edulis. While zapotin is a

known constituent of the seeds, other compounds are also present in significant quantities.[1]

Table 2: Major Phenolic and Flavonoid Compounds Identified in C. edulis Methanolic Extracts

(mg/100g DW).[1]

Compound Fruit Peel (mg/100g) Seed Kernel (mg/100g)

Pyrogallol 1846.16 695.98

p-Hydroxybenzoic acid - 1571.13

e-Vanillic acid 457.57 344.81

Chlorogenic acid - 410.98

Luteolin 6-arabinose-8-glucose Major Flavonoid -

Acacetin - Major Flavonoid

Zapotin: Physicochemical Properties and Biological
Activity
Zapotin (5,6,2',6'-tetramethoxyflavone) is a polymethoxyflavone recognized for its potent

chemopreventive and therapeutic properties.[4]
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Table 3: Physicochemical Properties of Zapotin.

Property Value

Systematic IUPAC Name
2-(2,6-Dimethoxyphenyl)-5,6-dimethoxy-
4H-1-benzopyran-4-one

Molecular Formula C₁₉H₁₈O₆

Molecular Weight 342.34 g/mol

CAS Number 14813-19-5

Appearance Not specified (typically a crystalline solid)

Solubility
Soluble in DMSO, methanol, acetonitrile, ethyl

acetate.

Storage
Store sealed at –20 °C for long-term stability (≥

2 years).

Anticancer Activity
Zapotin demonstrates significant anticancer effects across various cancer cell lines, primarily

through the induction of apoptosis and cell cycle arrest. Its efficacy has been particularly noted

in colon cancer models.

Table 4: In Vitro and In Vivo Anticancer Activity of Zapotin.[4]

Model System Parameter Result

HT-29 Colon Cancer Cells IC₅₀ (Cell Proliferation) 2.74 x 10⁻⁷ M

HT-29, SW480, SW620 Colon

Cancer Cells
Apoptosis

Enhanced apoptosis in all cell

lines

HT-29 Colon Cancer Cells Cell Cycle Arrest (at 1 µM)
Significant accumulation in

G2/M phase

Azoxymethane-induced CF-1

Mice

Aberrant Crypt Foci (ACF)

Reduction

Mean ACF reduced from 14.0

to 4.6 at 10 mg/kg BW
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Key Experimental Protocols
This section provides detailed methodologies for the extraction of compounds from C. edulis

and the core assays used to evaluate the biological activity of zapotin.

Extraction of Bioactive Compounds from C. edulis
This protocol describes a successive extraction method to separate compounds based on

polarity.[1]

Objective: To extract fatty acids, phenolics, flavonoids, and other metabolites from C. edulis

fruit peel and seed kernel.

Materials:

Dried, coarsely powdered C. edulis fruit peel (FP) and seed kernel (SK)

n-Hexane

Methanol

Soxhlet extractor

Rotary evaporator

Procedure:

Weigh 100 g of powdered FP or SK and place it into a cellulose thimble.

Insert the thimble into the main chamber of the Soxhlet extractor.

Perform an initial extraction with n-hexane for 72 hours at 60 °C to isolate non-polar

compounds.

After the hexane extraction, remove the plant material from the thimble and allow it to air-dry

completely to remove residual hexane.

Place the same plant material back into a clean thimble and perform a second extraction

with methanol for 72 hours at 60 °C to isolate more polar compounds.
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Dry both the n-hexane and methanol extracts separately under reduced pressure using a

rotary evaporator to obtain the crude extracts.

Store the dried extracts at 4 °C for further analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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